![molecular formula C11H13NO4 B8028405 Ethyl 3-(3-nitrophenyl)propanoate CAS No. 7116-33-8](/img/structure/B8028405.png)
Ethyl 3-(3-nitrophenyl)propanoate
Overview
Description
Ethyl 3-(3-nitrophenyl)propanoate is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis Applications : Ethyl 3-(3-nitrophenyl)propanoate is used in the synthesis of various compounds. For example, it plays a role in the short and effective synthesis of ethyl 3-(3-aminophenyl)propanoate through a tandem Knoevenagel condensation/alkylidene reduction process, highlighting its utility in organic synthesis and pharmaceuticals (Nagel, Radau, & Link, 2011).
Electroreductive Radical Cyclization : this compound is involved in electroreductive radical cyclization reactions. Such processes are significant for forming complex organic structures, contributing to advancements in organic chemistry and material science (Esteves et al., 2005).
Enantioselective Reduction : The compound is used in enantioselective reductions by fungi like Rhizopus species, illustrating its relevance in the field of biocatalysis and asymmetric synthesis (Salvi & Chattopadhyay, 2006).
Pharmaceutical Synthesis : It's also a key intermediate in the synthesis of pharmaceutical compounds like Dabigatran Etexilate, showing its importance in drug development and pharmaceutical chemistry (Huansheng, 2013).
Kinase Inhibitors Intermediates : The compound is used in one-pot, three-component Wittig–SNAr reactions to create intermediates for kinase inhibitors, highlighting its role in the development of new therapeutic agents (Xu et al., 2015).
Reductive Monoalkylation : Its use in reductive monoalkylation of nitro aryls in one-pot processes demonstrates its utility in creating complex organic molecules, which is essential in organic and medicinal chemistry (Sydnes, Kuse, & Isobe, 2008).
properties
IUPAC Name |
ethyl 3-(3-nitrophenyl)propanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO4/c1-2-16-11(13)7-6-9-4-3-5-10(8-9)12(14)15/h3-5,8H,2,6-7H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAOZBFMIZGCKAI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC1=CC(=CC=C1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40479190 | |
Record name | Ethyl 3-(3-nitrophenyl)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40479190 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7116-33-8 | |
Record name | Ethyl 3-(3-nitrophenyl)propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40479190 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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